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Compound Name:
(2,3-Dihydrobenzofuran-6-

yl)methanol

Cat. No.: B150974 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring Safe and

Compliant Disposal

The proper disposal of laboratory chemicals is paramount for the safety of personnel and the

protection of the environment. This document provides a comprehensive guide to the proper

disposal procedures for (2,3-Dihydrobenzofuran-6-yl)methanol, a compound utilized in

various research and development applications. Due to the absence of a publicly available,

detailed Safety Data Sheet (SDS), a conservative approach assuming the substance is

hazardous is mandated.

Immediate Safety and Handling for Disposal
When preparing (2,3-Dihydrobenzofuran-6-yl)methanol for disposal, it is crucial to adhere to

strict safety protocols.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Body Protection: A lab coat or chemical-resistant apron is required.
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Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.

Spill Response: In the event of a spill, immediately evacuate the area and alert laboratory

personnel. For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed, labeled container for hazardous waste. For larger spills, contact your

institution's Environmental Health and Safety (EHS) department immediately.

Step-by-Step Disposal Protocol
1. Waste Identification and Segregation: Treat all (2,3-Dihydrobenzofuran-6-yl)methanol
waste, including contaminated labware and absorbent materials, as hazardous chemical waste.

Segregate this waste from other waste streams to prevent unintended chemical reactions.

2. Containerization: Collect waste in a chemically compatible, leak-proof container with a

secure screw-top lid. Ensure the container is in good condition and appropriate for the type of

waste (solid or liquid).

3. Labeling: Properly label the hazardous waste container with the following information:

The words "Hazardous Waste"

Chemical Name: (2,3-Dihydrobenzofuran-6-yl)methanol

CAS Number: 1083168-69-7

Hazard Identification: Based on a conservative assessment, label as "Harmful," "Irritant."

Principal Investigator/Laboratory Contact Information.

4. Storage: Store the sealed and labeled waste container in a designated Satellite

Accumulation Area (SAA). The SAA should be located at or near the point of generation and

under the control of the laboratory personnel.

5. Disposal Request: Once the container is full or waste is no longer being generated, arrange

for disposal through your institution's EHS department. Follow their specific procedures for
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requesting a hazardous waste pickup. Do not dispose of (2,3-Dihydrobenzofuran-6-
yl)methanol down the drain or in regular trash.

Assumed Hazard Data
In the absence of a specific SDS, the following hazard classifications are assumed for (2,3-
Dihydrobenzofuran-6-yl)methanol based on the known hazards of similar chemical

structures.

Hazard Class
Assumed GHS Hazard
Code

Description

Acute Toxicity, Oral H302 Harmful if swallowed

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Respiratory Irritation H335 May cause respiratory irritation

Disposal Decision Workflow
The following diagram outlines the procedural steps for the proper disposal of (2,3-
Dihydrobenzofuran-6-yl)methanol.
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Caption: Decision workflow for the disposal of (2,3-Dihydrobenzofuran-6-yl)methanol.
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To cite this document: BenchChem. [Proper Disposal Procedures for (2,3-
Dihydrobenzofuran-6-yl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150974#2-3-dihydrobenzofuran-6-yl-methanol-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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